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Abstract

Methyl Fluorosulfonate, identified by CAS number 421-20-5, is a potent methylating agent
recognized for its high reactivity in organic synthesis.[1][2] Also known by the trivial name
"Magic Methyl," this colorless, volatile liquid possesses a formidable toxicological profile,
demanding stringent handling protocols.[2][3][4] This technical guide provides a comprehensive
overview of the physical and chemical properties of Methyl Fluorosulfonate, its synthesis, and
its mechanism of action. Experimental methodologies for the determination of its key properties
are detailed, and quantitative data are presented in a clear, tabular format for ease of
reference.

Physical and Chemical Properties

Methyl Fluorosulfonate is a colorless liquid with an ethereal odor.[2] Its key physical and
chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula CHsFOsS [11[3]
Molecular Weight 114.09 g/mol [1][3]
Appearance Colorless liquid [2][3]

Odor Ethereal [2]

Density 1.45 g/mL [1][3]
Melting Point -95 °C [3]

Boiling Point 93 °C [11[3]

Flash Point 10 °C [3]
Refractive Index nD20 1.3326 [3]

Vapor Pressure

57.3 mmHg at 25°C

[3]

ble 2: Chemical Identii

Identifier Value

CAS Number 421-20-5

IUPAC Name Methyl sulfurofluoridate

Synonyms Magic Methyll, Me.zthyl fluorosulphonate,
Fluorosulfonic acid methyl ester

InChl INChl=1S/CH3FO3S/c1-5-6(2,3)4/h1H3

InChlKey MBXNQZHITVCSLJ-UHFFFAOYSA-N

SMILES COS(=0)(=O)F

Experimental Protocols

The determination of the physical properties of a highly toxic and volatile compound like Methyl
Fluorosulfonate requires specialized equipment and adherence to strict safety protocols. All
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procedures must be conducted in a certified fume hood with appropriate personal protective
equipment (PPE).

Boiling Point Determination (Micro-method)

Given the hazardous nature of Methyl Fluorosulfonate, a micro-boiling point determination
method is recommended to minimize the amount of substance handled.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating oil, and a heating source.

e Procedure:
o A small volume (a few drops) of Methyl Fluorosulfonate is placed in the small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the liquid.

o The test tube is attached to a thermometer and immersed in a Thiele tube containing
heating oil.

o The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o The heating is discontinued, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

Melting Point Determination

Due to its very low melting point (-95 °C), the determination requires a cryostat or a specialized
low-temperature melting point apparatus.

o Apparatus: Low-temperature melting point apparatus or a cryostat with a viewing port, and a
sealed capillary tube containing the sample.

e Procedure:
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[e]

A small amount of Methyl Fluorosulfonate is sealed in a capillary tube.

o

The capillary is placed in the cooling block of the apparatus.

[¢]

The temperature is slowly increased from a very low starting point.

[¢]

The melting range is recorded from the temperature at which the first droplet of liquid
appears to the temperature at which the entire solid has melted.

Synthesis of Methyl Fluorosulfonate

Methyl Fluorosulfonate is typically synthesized by the reaction of dimethyl sulfate with
fluorosulfonic acid.[1][3]

Dimethyl Sulfate
Equimolar Mixture Distillation
_——>
Fluorosulfonic Acid

)[Methyl Fluorosulfonata

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl Fluorosulfonate.

Mechanism of Action and Biological Effects

Methyl Fluorosulfonate is a powerful electrophilic methylating agent.[3] Its high reactivity is
the basis for its utility in organic synthesis and also for its extreme toxicity.

The primary mechanism of toxicity is through non-specific alkylation of biological
macromolecules. This includes the methylation of DNA, proteins, and lipids.[1]

o DNA Alkylation: Methyl Fluorosulfonate can methylate DNA bases, which can lead to
mutations and cell death. This genotoxic effect is a hallmark of many potent alkylating
agents.
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» Protein and Lipid Alkylation: The alkylation of proteins can disrupt their function by altering
their structure and active sites. Alkylation of lipids in cell membranes is presumed to
contribute to cellular damage and pulmonary edema, which is a critical outcome of exposure.

[1]

Due to its highly reactive and non-specific nature, Methyl Fluorosulfonate does not interact
with specific signaling pathways in the targeted manner of modern pharmaceuticals. Instead,
its biological effects are a direct consequence of widespread cellular damage resulting from
indiscriminate methylation. The diagram below illustrates this general mechanism of action.

Methyl Fluorosulfonate
(CAS 421-20-5)
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Caption: General mechanism of Methyl Fluorosulfonate toxicity.

Safety and Handling

Methyl Fluorosulfonate is extremely toxic and must be handled with extreme caution.[4] It is
corrosive and can cause severe burns. Inhalation of vapors can be fatal due to the risk of
pulmonary edema.[1][3]

o Engineering Controls: All work must be conducted in a high-efficiency fume hood.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and
chemical safety goggles. A face shield is also recommended.

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
the container tightly sealed.

Applications

The primary application of Methyl Fluorosulfonate is as a potent methylating agent in organic
synthesis.[1][2] Its high reactivity allows for the methylation of a wide range of substrates.
However, due to its extreme toxicity, it has been largely superseded in many applications by
safer alternatives like methyl trifluoromethanesulfonate.[3]

Conclusion

Methyl Fluorosulfonate (CAS 421-20-5) is a highly reactive and hazardous chemical with a
well-defined set of physical and chemical properties. Its utility as a methylating agent is
counterbalanced by its significant toxicological risks, which stem from its potent and non-
specific alkylating activity. A thorough understanding of its properties and strict adherence to
safety protocols are paramount for any researcher or scientist working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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